Cas no 196518-49-7 (Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)
196518-49-7 structure
Product Name:Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
CAS No:196518-49-7
MF:C21H17NO3
MW:331.364585638046
CID:1387893
Update Time:2024-08-14
Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
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- Inchi: 1S/C21H17NO3/c1-12-6-7-13(2)20-16(12)11-19(25-20)18-9-8-17(22-18)14-4-3-5-15(10-14)21(23)24/h3-11,22H,1-2H3,(H,23,24)
- InChI Key: IGSJIJYFOFDWMU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(C2=CC=C(C3=CC4=C(C)C=CC(C)=C4O3)N2)=C1
Computed Properties
- Exact Mass: 331.12091
Experimental Properties
- Density: 1.272±0.06 g/cm3(Predicted)
- Boiling Point: 603.2±55.0 °C(Predicted)
- PSA: 66.23
- pka: 4.21±0.10(Predicted)
Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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